![molecular formula C16H15ClO3 B5790912 ethyl 4-[(4-chlorophenoxy)methyl]benzoate CAS No. 56442-34-3](/img/structure/B5790912.png)
ethyl 4-[(4-chlorophenoxy)methyl]benzoate
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Overview
Description
Ethyl 4-[(4-chlorophenoxy)methyl]benzoate is a chemical compound that belongs to the family of benzoates. It is also known as Chlorphenesin Ethyl Ether and is widely used in scientific research. Ethyl 4-[(4-chlorophenoxy)methyl]benzoate is a white crystalline solid that is soluble in organic solvents and slightly soluble in water. This compound has various applications in the field of science, including synthesis methods, scientific research applications, and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Ethyl 4-[(4-chlorophenoxy)methyl]benzoate is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in inflammation and pain. By inhibiting the activity of COX-2, Ethyl 4-[(4-chlorophenoxy)methyl]benzoate reduces inflammation and pain.
Biochemical and Physiological Effects:
Ethyl 4-[(4-chlorophenoxy)methyl]benzoate has been reported to have various biochemical and physiological effects. It has been found to exhibit antimicrobial activity against various microorganisms, including bacteria and fungi. Ethyl 4-[(4-chlorophenoxy)methyl]benzoate has also been reported to have anti-inflammatory and analgesic effects. It has been shown to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 4-[(4-chlorophenoxy)methyl]benzoate in laboratory experiments is its availability. It is a commercially available compound that can be easily obtained. Ethyl 4-[(4-chlorophenoxy)methyl]benzoate is also relatively stable and has a long shelf life. However, one of the limitations of using Ethyl 4-[(4-chlorophenoxy)methyl]benzoate in laboratory experiments is its toxicity. It is a toxic compound that should be handled with care.
Future Directions
There are several future directions for the use of Ethyl 4-[(4-chlorophenoxy)methyl]benzoate in scientific research. One of the future directions is the development of new synthetic methods for the preparation of Ethyl 4-[(4-chlorophenoxy)methyl]benzoate. Another future direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases. Ethyl 4-[(4-chlorophenoxy)methyl]benzoate has been reported to have anti-inflammatory and analgesic effects, and further research is needed to determine its potential as a therapeutic agent. Additionally, the investigation of its antimicrobial activity against various microorganisms is another future direction for scientific research.
Synthesis Methods
Ethyl 4-[(4-chlorophenoxy)methyl]benzoate can be synthesized by reacting 4-chlorobenzyl alcohol with ethyl 4-bromobenzoate in the presence of a base. The reaction produces Ethyl 4-[(4-chlorophenoxy)methyl]benzoate as a product. This synthesis method is widely used in the laboratory for the preparation of Ethyl 4-[(4-chlorophenoxy)methyl]benzoate.
Scientific Research Applications
Ethyl 4-[(4-chlorophenoxy)methyl]benzoate is widely used in scientific research. It is used as a preservative in cosmetic products, and it has been found to exhibit antimicrobial activity against various microorganisms. Ethyl 4-[(4-chlorophenoxy)methyl]benzoate has also been used as a starting material in the synthesis of other chemical compounds. It has been reported to have anti-inflammatory and analgesic effects.
properties
IUPAC Name |
ethyl 4-[(4-chlorophenoxy)methyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClO3/c1-2-19-16(18)13-5-3-12(4-6-13)11-20-15-9-7-14(17)8-10-15/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIWRBXDBDKCADO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)COC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56442-34-3 |
Source
|
Record name | ETHYL 4-((4-CHLOROPHENOXY)METHYL)BENZOATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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